Tert-butyl 4-cyano-3-hydroxy-4-methylpentanoate

• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: tert-butyl 4-cyano-3-hydroxy-4-methylpentanoate
• InChI: InChI=1S/C11H19NO3/c1-10(2,3)15-9(14)6-8(13)11(4,5)7-12/h8,13H,6H2,1-5H3
• InChI Key: RMXGHWUMUNLNOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C(C)(C)C#N)O

Description

Tert-butyl 4-cyano-3-hydroxy-4-methylpentanoate is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 300 mL four-necked flask were charged dry THF (105 mL) and tert-butyl 4-cyano-4-methyl-3-oxopentanoate (30.07 g, 0.142 mol), and sodium borohydride (3.24 g, 0.0854 mol) was added. The reaction mass was stirred at room temperature for 2 hr and disappearance of the starting material was confirmed by thin-layer chromatography (TLC). After the confirmation, the reaction mixture was used as it was in Example 3.